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Compound Name: 4-Oxoheptanoic acid

Cat. No.: B1336091 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Oxoheptanoic acid, a keto acid with the molecular formula C₇H₁₂O₃, possesses a chemical

structure that makes it a molecule of interest in various scientific domains. Its bifunctional

nature, containing both a carboxylic acid and a ketone group, allows for a range of chemical

modifications and potential biological interactions. This technical guide provides a

comprehensive overview of the physicochemical properties, synthesis, and analytical

methodologies related to 4-oxoheptanoic acid, tailored for a scientific audience. While direct

research into the specific biological signaling pathways of 4-oxoheptanoic acid is limited, this

document also explores the broader context of keto acid metabolism and the known biological

activities of structurally similar compounds.

Physicochemical Properties
A thorough understanding of the physicochemical properties of 4-oxoheptanoic acid is

fundamental for its application in research and development. The key quantitative data for this

compound are summarized in the table below.
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Property Value Reference(s)

Molecular Weight 144.17 g/mol [1][2]

Molecular Formula C₇H₁₂O₃ [1]

CAS Number 924-97-0 [1]

Density 1.061 g/cm³ [3]

Boiling Point 268.7 °C at 760 mmHg [3]

Flash Point 130.6 °C [3]

InChI Key
ACHSNZNVVUIPJX-

UHFFFAOYSA-N
[1]

Canonical SMILES CCCC(=O)CCC(=O)O [1]

Synthesis and Analysis
Synthesis of Oxo-Carboxylic Acids
While a specific, detailed synthesis protocol for 4-oxoheptanoic acid is not readily available in

peer-reviewed literature, the synthesis of structurally related oxo-carboxylic acids can be

instructive. For instance, the synthesis of 7-chloro-2-oxoheptanoic acid has been achieved

through a two-step process involving a Grignard reaction with diethyl oxalate followed by

hydrolysis[4]. General methods for the synthesis of oxoalkenoic acids from 2-alkylfurans have

also been reported and could potentially be adapted[5].

Analytical Methodologies
The analysis of 4-oxoheptanoic acid, particularly in biological matrices, typically requires

chromatographic methods coupled with mass spectrometry. Due to the polar nature and low

volatility of carboxylic acids, derivatization is often a necessary step for successful gas

chromatography-mass spectrometry (GC-MS) analysis.

Experimental Protocol: GC-MS Analysis of Oxo-Carboxylic Acids (General Protocol)

This protocol is a generalized procedure based on methods for similar analytes and would

require optimization for 4-oxoheptanoic acid.
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Sample Preparation (from a biological matrix like plasma or urine):

To 100 µL of the sample, add an appropriate internal standard.

Acidify the sample to a pH below 2 using a suitable acid (e.g., HCl).

Perform a liquid-liquid extraction with an organic solvent such as ethyl acetate (3 x 500

µL).

Pool the organic layers and evaporate to dryness under a stream of nitrogen.

Derivatization (Silylation):

To the dried extract, add 50 µL of a silylating agent (e.g., N,O-

Bis(trimethylsilyl)trifluoroacetamide with 1% trimethylchlorosilane - BSTFA + 1% TMCS)

and 50 µL of a suitable solvent (e.g., pyridine or acetonitrile).

Seal the vial and heat at 60-80°C for 30-60 minutes.

Cool the sample to room temperature before injection.

GC-MS Instrumentation and Conditions:

Gas Chromatograph: Equipped with a capillary column suitable for fatty acid analysis

(e.g., DB-5ms).

Carrier Gas: Helium at a constant flow rate.

Injection Mode: Splitless.

Temperature Program: An initial temperature of ~70°C, held for 2 minutes, followed by a

ramp to ~280°C at 10°C/min, and a final hold for 5 minutes. (This is an example and

requires optimization).

Mass Spectrometer: Operated in electron ionization (EI) mode. Data can be acquired in

full scan mode for identification or selected ion monitoring (SIM) mode for quantification.

Workflow for GC-MS Analysis of 4-Oxoheptanoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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